Cas no 1540082-12-9 (2-Amino-\u200b2-\u200b4-\u200b(2-\u200bmethylpropyl)\u200bphenyl\u200bacetamide)

• Product Name: 2-Amino-\u200b2-\u200b4-\u200b(2-\u200bmethylpropyl)\u200bphenyl\u200bacetamide
• CAS No: 1540082-12-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5151488
• Update Time: 2025-10-28

2-Amino-\u200b2-\u200b4-\u200b(2-\u200bmethylpropyl)\u200bphenyl\u200bacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-amino-4-(2-methylpropyl)-
• 2-Amino-\u200b2-\u200b4-\u200b(2-\u200bmethylpropyl)\u200bphenyl\u200bacetamide

• Inchi： 1S/C12H18N2O/c1-8(2)7-9-3-5-10(6-4-9)11(13)12(14)15/h3-6,8,11H,7,13H2,1-2H3,(H2,14,15)
• InChI Key： HTRIIQAIVDWPGG-UHFFFAOYSA-N
• SMILES： C1(C(N)C(N)=O)=CC=C(CC(C)C)C=C1

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 367.8±37.0 °C(Predicted)
• pka: 15.62±0.50(Predicted)

Additional information on 2-Amino-\u200b2-\u200b4-\u200b(2-\u200bmethylpropyl)\u200bphenyl\u200bacetamide

Introduction to 2-Amino-2,4-(2-methylpropyl)phenylacetamide (CAS No. 1540082-12-9)

2-Amino-2,4-(2-methylpropyl)phenylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1540082-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amides, characterized by its structural framework of a phenyl ring substituted with amino and acetamide functional groups, further modified by isobutyl groups at the 2- and 4-positions. The unique arrangement of these substituents imparts distinct chemical properties that make it a valuable candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of 2-Amino-2,4-(2-methylpropyl)phenylacetamide consists of a benzene ring with amino (-NH₂) and acetamide (-NHCOCH₃) groups attached, alongside isobutyl (-CH(CH₃)₂) substituents at the 2 and 4 positions. This configuration contributes to its potential biological activity by influencing both solubility and interactions with biological targets. The presence of multiple functional groups allows for diverse chemical modifications, making it a versatile scaffold for synthesizing novel derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of amide derivatives, particularly those incorporating aromatic rings with substituents that can modulate receptor binding. 2-Amino-2,4-(2-methylpropyl)phenylacetamide has been studied for its possible role in modulating enzyme activity and receptor interactions, which are critical in the development of therapeutic agents targeting neurological and inflammatory disorders. Its structural features suggest that it may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-Amino-2,4-(2-methylpropyl)phenylacetamide is its potential as a lead compound in drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify its binding affinity to various biological targets. Preliminary studies indicate that this compound may interact with proteins involved in pain signaling, neurodegeneration, and immune responses. These interactions could be harnessed to develop novel treatments for conditions such as chronic pain syndromes, neurodegenerative diseases, and autoimmune disorders.

The synthesis of 2-Amino-2,4-(2-methylpropyl)phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include the introduction of amino and acetamide groups onto the phenyl ring followed by selective alkylation with isobutyl groups. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and minimize side products. The optimization of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

Recent advancements in analytical chemistry have enabled more detailed characterization of 2-Amino-2,4-(2-methylpropyl)phenylacetamide, including its spectroscopic properties and thermal stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and conformational dynamics. These structural details are essential for understanding its biological activity and for designing derivatives with improved pharmacokinetic profiles.

The pharmacokinetic properties of 2-Amino-2,4-(2-methylpropyl)phenylacetamide are another area of active investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) characteristics to assess its potential as a drug candidate. Factors such as solubility, bioavailability, and metabolic stability play critical roles in determining its clinical efficacy. By optimizing these properties through structural modifications, researchers aim to enhance the compound's therapeutic potential while minimizing adverse effects.

In conclusion, 2-Amino-2,4-(2-methylpropyl)phenylacetamide (CAS No. 1540082-12-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, inflammatory conditions, and other diseases make it a compelling subject for further study. As research continues to uncover new insights into its pharmacological properties, 2-Amino- 4-(isobutylamino)-3-isobutylanilide may emerge as a key player in the development of next-generation therapeutics.